2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

• CAS: 832739-60-3

Core Science & Biosynthesis

The 2-Sulfonylpyrimidine Warhead: Mechanism of Action and Application of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine in Covalent Drug Design

Target Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

The transition from reversible to targeted covalent inhibitors (TCIs) has revolutionized the treatment of malignancies and infectious diseases. While Michael acceptors (e.g., acrylamides) dominate the current landscape of approved TCIs, their variable physiological stability and off-target reactivity have driven the search for alternative electrophiles.

2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS: 832739-60-3) represents a highly privileged, next-generation covalent building block. Belonging to the 2-sulfonylpyrimidine (2-SP) class, this compound acts as a tunable electrophile that selectively modifies proteinogenic cysteines via a Nucleophilic Aromatic Substitution (SNAr) pathway. This whitepaper dissects the chemical mechanism of action, kinetic profiling, and self-validating experimental workflows required to utilize this compound as a warhead in drug discovery and bioconjugation.

Chemical Mechanism of Action: The SNAr Pathway

Unlike acrylamides that undergo 1,4-conjugate addition, 2-sulfonylpyrimidines react with nucleophiles via an SNAr mechanism. The architecture of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is exquisitely tuned for this process:

• The Electrophilic Core (C2): The C2 position of the pyrimidine ring is heavily electron-deficient. The ethylsulfonyl group (–SO2Et) serves as an exceptionally stable exocyclic leaving group in aqueous conditions, preventing spontaneous hydrolysis prior to target engagement.

• The Activating Group (C6-Trifluoromethyl): The –CF3 moiety is a powerful electron-withdrawing group (EWG). It drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the pyrimidine ring. This polarization accelerates the initial nucleophilic attack by stabilizing the developing negative charge in the transition state.

• The Recognition Element (C4-Phenyl): The phenyl ring provides critical steric bulk and lipophilicity. In the context of a TCI, this group drives the initial reversible binding affinity ( KI​ ) by anchoring into hydrophobic pockets (e.g., the hinge region of kinases), properly orienting the C2 carbon toward the target cysteine.

The Reaction Cascade

The SNAr reaction proceeds in a concerted or stepwise fashion depending on the microenvironment. A deprotonated cysteine thiolate (Cys-S⁻) attacks the C2 carbon, forming a negatively charged Meisenheimer complex . The complex rapidly collapses, expelling ethylsulfinic acid and yielding a highly stable, irreversible pyrimidyl thioether adduct [1].

Diagram 1: S_NAr mechanism of 2-sulfonylpyrimidines with proteinogenic cysteines.

Kinetic and Thermodynamic Profiling

The efficacy of a covalent inhibitor is defined by the parameter kinact​/KI​ , which captures both the initial non-covalent binding affinity ( KI​ ) and the maximum rate of covalent bond formation ( kinact​ ).

Recent structure-reactivity studies demonstrate that 2-sulfonylpyrimidines exhibit a dynamic reactivity range spanning over 9 orders of magnitude [2]. The inclusion of the –CF3 group in CAS 832739-60-3 pushes its intrinsic reactivity higher, making it an ideal surrogate for highly reactive acrylamides in systems like Bruton's Tyrosine Kinase (BTK) [3] and S. aureus Sortase A [4].

Table 1: Comparative Reactivity Profile of Covalent Warheads

Warhead Class	Example Motif	Intrinsic Reactivity ( kinact​/KI​ )	Reversibility	Aqueous Stability
Acrylamide	Ibrutinib core	High ( ∼104−106 M−1s−1 )	Irreversible	Moderate (prone to GSH depletion)
2-Sulfonylpyrimidine	CAS 832739-60-3	Tunable ( 10−5 to 101 M−1s−1 )	Irreversible	High (resistant to hydrolysis)
Chloroacetamide	Afatinib analogues	Very High	Irreversible	Low (rapid non-specific alkylation)
Cyanoacrylamide	Rilzabrutinib core	Moderate	Reversible	High

Data synthesized from benchmark studies on heteroaryl sulfones [2, 3].

Self-Validating Experimental Workflows

To rigorously confirm the mechanism of action of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine against a target protein, researchers must employ orthogonal biochemical and biophysical techniques. The following protocols establish a self-validating system to prove SNAr-mediated covalent modification.

Protocol 1: Validation of Covalent Modification via Intact Protein LC-MS

Objective: Confirm the 1:1 stoichiometric addition of the pyrimidyl warhead and calculate the exact mass shift. Causality: The SNAr reaction displaces ethylsulfinic acid (MW: 94.13 Da). The net addition to the protein mass is the mass of the 4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl moiety minus the displaced thiol proton. Expected Mass Shift: +222.04 Da.

• Incubation: Dilute recombinant target protein to 5 µM in a reaction buffer (50 mM HEPES, pH 7.4, 150 mM NaCl). Note: A slightly basic pH ensures a sufficient population of reactive thiolate anions.

• Reaction: Add the pyrimidine compound (50 µM, 10x molar excess) from a 10 mM DMSO stock. Incubate at 25°C for 2 hours.

• Quenching: Terminate the reaction by adding 0.1% Formic Acid. Causality: Dropping the pH protonates the remaining cysteine residues, immediately halting the SNAr reaction.

• Desalting: Pass the mixture through a Zeba spin column to remove unreacted compound and the ethylsulfinic acid byproduct.

• Analysis: Inject the sample onto a high-resolution Q-TOF or Orbitrap mass spectrometer. Deconvolute the raw charge-envelope spectra. A single new peak at [Native Mass + 222.04 Da] confirms complete, selective covalent labeling.

Protocol 2: Biochemical Determination of kinact​/KI​

Objective: Quantify the time-dependent inhibition kinetics. Causality: True covalent inhibitors exhibit time-dependent potency. Pre-incubating the enzyme obscures this data; therefore, reactions must be initiated by enzyme addition.

• Assay Setup: Prepare a continuous fluorescence-based enzymatic assay for the target.

• Inhibitor Titration: Add varying concentrations of the pyrimidine inhibitor ( [I] ranging from 0.1× to 10× the estimated IC50​ ) to the substrate mixture.

• Initiation: Initiate the reaction by adding the enzyme. Monitor product formation continuously.

• Kinetic Fitting: The progress curves will decay exponentially. Fit the data to the integrated rate equation: [P]=(vi​/kobs​)×(1−exp(−kobs​×t)) .

• Parameter Extraction: Plot the observed rate constants ( kobs​ ) against inhibitor concentration [I] . Fit to the hyperbolic equation kobs​=(kinact​×[I])/(KI​+[I]) to extract kinact​ and KI​ .

Diagram 2: Orthogonal workflow for validating 2-sulfonylpyrimidine covalent inhibitors.

Applications in Drug Discovery

The unique SNAr mechanism of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine makes it an exceptional scaffold for modern drug discovery:

• Acrylamide Surrogates in Kinase Inhibitors: Recent studies have successfully replaced the acrylamide warhead of Ibrutinib with 2-sulfonylpyrimidines, maintaining low nanomolar inhibition of BTK while improving aqueous solubility and plasma stability [3]. The directional trajectory of the SNAr attack reduces off-target binding across the kinome.

• Anti-Infective Development: The 2-SP motif has been identified as a privileged warhead against Staphylococcus aureus Sortase A. The SNAr reaction is facilitated by a ternary transition state where a neighboring histidine acts as a general base, proving that 2-SPs can be tuned to exploit specific enzyme microenvironments[4].

• Bioconjugation: Due to its metal-free reactivity and stability at neutral pH, this compound is highly effective for the site-specific S-arylation of native proteins, generating bioconjugates that are vastly more stable than traditional maleimide adducts [2].

References

• Pichon, M. M., et al. "Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation." Bioconjugate Chemistry, vol. 34, no. 9, 2023, pp. 1679-1687.[Link]

• Moraru, R., et al. "Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story." Journal of Medicinal Chemistry, vol. 67, no. 16, 2024, pp. 13572-13593.[Link]

• Barthels, F., et al. "2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors." Frontiers in Molecular Biosciences, vol. 8, 2022, 804970.[Link]

An In-depth Technical Guide to 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, a heterocyclic compound of interest in medicinal chemistry. Due to the limited publicly available data on this specific molecule, this document synthesizes information from related structures and established chemical principles to offer insights into its physical and chemical properties, a plausible synthetic route, and its potential applications in drug discovery. The guide is intended to serve as a foundational resource for researchers and scientists engaged in the design and development of novel therapeutics centered around the pyrimidine scaffold.

Introduction: The Pyrimidine Scaffold in Drug Discovery

The pyrimidine ring is a fundamental heterocyclic motif present in a vast array of biologically active compounds, including the nucleobases uracil, thymine, and cytosine.[1][2] This privileged scaffold has been extensively utilized by medicinal chemists to develop drugs with a wide range of therapeutic applications, including anticancer, antiviral, anti-inflammatory, and antibacterial agents.[1][2][3] The versatility of the pyrimidine core allows for substitution at various positions, enabling the fine-tuning of physicochemical properties and biological activity.

The subject of this guide, 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, incorporates three key substituents that are known to modulate the pharmacological profile of a molecule:

• Trifluoromethyl (CF3) Group: The inclusion of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[4] The C-F bond is stronger than the C-H bond, making the group resistant to enzymatic degradation.[4]

• Phenyl Group: The phenyl ring can engage in various non-covalent interactions with biological targets, such as pi-pi stacking and hydrophobic interactions, which are crucial for molecular recognition and binding.

• Ethylsulfonyl (SO2Et) Group: The sulfonyl group is a common pharmacophore in medicinal chemistry. It can act as a hydrogen bond acceptor and can influence the solubility and electronic properties of the molecule. Pyrimidine-sulfonamide hybrids have shown potent anticancer activity.[5]

Given the combination of these functional groups on a pyrimidine core, 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine represents a compound with significant potential for biological activity.

Physicochemical Properties

Property	Estimated Value/Information	Basis for Estimation
Molecular Formula	C13H11F3N2O2S	Based on chemical structure
Molecular Weight	316.30 g/mol	Calculated from the molecular formula
Appearance	Likely a solid at room temperature	High molecular weight and presence of polar groups suggest a solid state.
Melting Point	Expected to be in the range of 150-250 °C	Similar substituted pyrimidines are crystalline solids with melting points in this range. For example, 7-chloro-3-phenyl-5-(trifluoromethyl)[6][7]thiazolo[4,5-d]pyrimidine-2(3H)-thione has a melting point of 211-212 °C.[4]
Boiling Point	High, with decomposition likely at atmospheric pressure	The presence of multiple functional groups and a relatively high molecular weight would lead to a high boiling point.
Solubility	Likely soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Limited solubility in water.	The trifluoromethyl and phenyl groups increase lipophilicity, while the ethylsulfonyl and pyrimidine nitrogens provide some polarity.
pKa	The pyrimidine ring is weakly basic.	The nitrogen atoms in the pyrimidine ring can be protonated, but their basicity is reduced by the electron-withdrawing trifluoromethyl and ethylsulfonyl groups.

A structurally related compound, 4-(3-(Benzyloxy)phenyl)-2-(ethylsulfinyl)-6-(trifluoromethyl)pyrimidine, has a molecular weight of 406.4 g/mol .[8] While this compound has an ethylsulfinyl group (a less oxidized state of the sulfonyl group) and a larger benzyloxyphenyl substituent, it provides a reference point for the general class of molecules.

Proposed Synthesis Pathway

A plausible synthetic route to 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine can be designed based on established methods for the synthesis of substituted pyrimidines.[6][7][9] A common and effective approach involves the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a nitrogen-containing species like an amidine.

A potential multi-step synthesis is outlined below:

Step 1: Synthesis of the 1,3-Diketone Precursor

The synthesis would likely begin with the Claisen condensation between ethyl trifluoroacetate and acetophenone to form 1-phenyl-4,4,4-trifluorobutane-1,3-dione.

Step 2: Cyclocondensation to form the Pyrimidine Ring

The resulting 1,3-diketone can then undergo a cyclocondensation reaction with S-ethylisothiourea. This reaction would form the pyrimidine ring with the ethylthio group at the 2-position.

Step 3: Oxidation of the Thioether

The final step would be the oxidation of the 2-(ethylthio) group to the corresponding ethylsulfonyl group. This can be achieved using a suitable oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

Below is a diagram illustrating the proposed synthetic workflow:

Caption: Proposed synthetic workflow for 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine.

Potential Applications in Drug Discovery

While the specific biological activity of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine has not been reported, the combination of its structural motifs suggests several potential therapeutic applications.

• Kinase Inhibitors: The pyrimidine scaffold is a common core in many kinase inhibitors used in cancer therapy. The phenyl and ethylsulfonyl groups could be tailored to fit into the ATP-binding pocket of various kinases.

• Cyclooxygenase-2 (COX-2) Inhibitors: A novel series of [4-[4-(methylsulfonyl)phenyl]-6-(trifluoromethyl)-2-pyrimidine-based compounds have been identified as potent and selective COX-2 inhibitors, suggesting potential anti-inflammatory applications.[10]

• Anticancer Agents: Pyrimidine derivatives have demonstrated a wide range of anticancer activities.[2][11] The trifluoromethyl group, in particular, is found in several anticancer drugs.[4] Pyrimidine-sulfonamide hybrids have also shown promise as anticancer candidates.[5]

• Nav1.2 Inhibitors for Epilepsy: Recent studies have identified novel pyrimidine-based derivatives as potent inhibitors of the Nav1.2 sodium channel, with efficacy in mouse models of epilepsy.[12]

The logical relationship for its potential as a drug candidate is illustrated below:

Caption: Logical relationship of structural features to potential therapeutic applications.

Experimental Protocols

The following are generalized, step-by-step methodologies for the key experiments proposed in the synthesis of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine. Note: These are illustrative protocols and would require optimization and adaptation based on laboratory conditions and analytical results.

Protocol 1: Synthesis of 1-Phenyl-4,4,4-trifluorobutane-1,3-dione

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), add a solution of sodium ethoxide in anhydrous ethanol.

• Addition of Reactants: While stirring, add a solution of acetophenone in anhydrous ethanol dropwise to the flask. Subsequently, add ethyl trifluoroacetate dropwise via the dropping funnel.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into a mixture of ice and hydrochloric acid to precipitate the product.

• Purification: Filter the crude product, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to afford the pure 1,3-diketone.

Protocol 2: Synthesis of 2-(Ethylthio)-4-phenyl-6-(trifluoromethyl)pyrimidine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1-phenyl-4,4,4-trifluorobutane-1,3-dione and S-ethylisothiourea hydrobromide in ethanol.

• Addition of Base: Add a solution of sodium hydroxide or sodium ethoxide to the mixture to neutralize the hydrobromide and facilitate the condensation.

• Reaction: Heat the reaction mixture to reflux for several hours. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture and reduce the solvent volume under reduced pressure. Add water to the residue to precipitate the product.

• Purification: Filter the crude product, wash with water, and purify by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate).

Protocol 3: Synthesis of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

• Reaction Setup: Dissolve the 2-(ethylthio)-4-phenyl-6-(trifluoromethyl)pyrimidine in a suitable solvent such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Addition of Oxidizing Agent: Cool the solution in an ice bath and add a solution of m-CPBA (meta-chloroperoxybenzoic acid) in DCM dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by TLC.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain the final compound.

Conclusion

2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is a compound with significant potential in the field of drug discovery. While direct experimental data is scarce, this guide provides a comprehensive theoretical framework based on the well-established chemistry of its constituent parts. The proposed synthetic route is feasible and relies on standard organic chemistry transformations. The analysis of its structural features suggests promising avenues for investigation into its biological activity, particularly in the areas of oncology and inflammatory diseases. This document serves as a valuable starting point for researchers interested in exploring the therapeutic potential of this and related substituted pyrimidines.

References

• Metal- and Solvent-Free Synthesis of Substituted Pyrimidines via an NH4I-Promoted Three-Component Tandem Reaction.
• Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects. PMC.
• Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives.
• Synthesis of Densely Substituted Pyrimidine Deriv
• Pyrimidine synthesis. Organic Chemistry Portal.
• Trifluoromethylpyridine: Its chemistry and applic
• 2-Hydroxy-4-(trifluoromethyl)pyrimidine. PubChem.
• 2-(Trifluoromethyl)pyridine(368-48-9). ChemicalBook.
• CAS RN 136547-16-5 | 4-(Trifluoromethyl)pyrimidine. Hoffman Fine Chemicals.
• 2-Trifluoromethylpyrimidine | 116470-67-8. ChemicalBook. (2025).
• 4-(3-(Benzyloxy)phenyl)-2-(ethylsulfinyl)-6-(trifluoromethyl)pyrimidine. PubChem.
• Identification of [4-[4-(methylsulfonyl)phenyl]-6-(trifluoromethyl)-2-pyrimidinyl] amines and ethers as potent and selective cyclooxygenase-2 inhibitors. PubMed. (2009).
• Discovery of Novel Pyrimidine-Based Derivatives as Nav1.2 Inhibitors with Efficacy in Mouse Models of Epilepsy.
• Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. (2022).
• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024).
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• Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024).
• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Deriv
• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. PMC. X)

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Pharmacokinetic Profiling of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine Derivatives: Navigating Electrophilic Warheads in Drug Design

Executive Summary

The scaffold 2-(ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine represents a highly specialized pharmacophore utilized extensively in the development of targeted covalent inhibitors (TCIs) and agrochemicals. Unlike traditional reversible drugs, the pharmacokinetic (PK) profile of this class is dictated not by standard Cytochrome P450 (CYP450) oxidation, but by the intrinsic electrophilic reactivity of the 2-ethylsulfonyl moiety.

This whitepaper provides an in-depth technical guide to the structural rationale, metabolic fate, and experimental workflows required to accurately profile the pharmacokinetics of these unique pyrimidine derivatives.

Structural Rationale and the Electrophilic Warhead

To understand the PK profile of this compound, one must deconstruct the causality behind its structural components:

• Lipophilicity and CYP Evasion: The 4-phenyl and 6-trifluoromethyl groups impart significant lipophilicity, driving rapid cellular permeability and a high Volume of Distribution ( Vd​ ). Crucially, the strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group shields the pyrimidine core from oxidative metabolism by CYP450 enzymes.

• The Tunable Warhead: The 2-ethylsulfonyl moiety is the defining feature of this molecule. Rather than serving as an inert structural spacer, the ethylsulfonyl group acts as a reactive electrophilic center. It functions as an exceptional leaving group that undergoes Nucleophilic Aromatic Substitution (SNAr) when attacked by nucleophiles. In biological systems, this means rapid reactivity with the thiolate anion of cysteine residues in target proteins (e.g., kinases like EGFR or WRN) or with endogenous glutathione (GSH) [1].

Metabolic Fate: The Causality of Rapid Clearance

While standard pyrimidine derivatives often undergo CYP-mediated hydroxylation [2], the presence of the 2-ethylsulfonyl warhead fundamentally shifts the primary clearance mechanism.

In vivo, these derivatives are rapidly conjugated with GSH. This reaction is heavily catalyzed by Glutathione S-Transferases (GSTs) in the liver, though spontaneous (non-enzymatic) conjugation also occurs due to the high electrophilicity of the C2 position. The resulting GSH conjugate is subsequently cleaved by peptidases and N-acetylated to form a mercapturic acid derivative, which is rapidly excreted in the urine.

Metabolic clearance pathway of 2-ethylsulfonyl pyrimidines via GSH conjugation.

The PK/PD Disconnect

Because the drug is designed to covalently bind to target cysteines [3], researchers must anticipate a profound PK/PD disconnect. The systemic pharmacokinetic half-life ( t1/2​ ) is typically very short due to rapid GST-mediated clearance, but the pharmacodynamic (PD) effect is prolonged because target inhibition outlasts systemic drug exposure.

Logical relationship between electrophilic reactivity, systemic clearance, and PK/PD disconnect.

Experimental Workflows for PK Profiling

Because the clearance of 2-(ethylsulfonyl)pyrimidines is driven by thiol reactivity rather than standard CYP450 metabolism, traditional Human Liver Microsome (HLM) stability assays (which rely solely on NADPH) will drastically underestimate in vivo clearance. A modified, self-validating GSH trapping assay is mandatory.

Protocol: High-Throughput Glutathione (GSH) Trapping and Clearance Assay

Design Rationale & Self-Validation: This protocol is engineered as a self-validating system. It includes a minus-HLM control to differentiate between intrinsic chemical instability and enzymatic conjugation, and a minus-GSH control to isolate any residual CYP-mediated metabolism.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM stock of the 2-(ethylsulfonyl)pyrimidine derivative in DMSO. Prepare a 50 mM GSH solution in 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological intracellular thiol concentrations.

• Incubation Matrix Setup: In a 96-well plate, set up three parallel reaction arms:

  • Arm A (Complete System): 1 µM compound + 5 mM GSH + 1 mg/mL HLM + 1 mM NADPH.

  • Arm B (Chemical Reactivity Control): 1 µM compound + 5 mM GSH (No HLM, No NADPH). Causality: Measures the spontaneous SNAr reactivity of the ethylsulfonyl group.

  • Arm C (CYP Control): 1 µM compound + 1 mg/mL HLM + 1 mM NADPH (No GSH). Causality: Isolates oxidative metabolism.

• Reaction Initiation & Sampling: Pre-incubate plates at 37°C for 5 minutes. Initiate the reaction by adding the compound. Aliquot 50 µL samples at 0, 15, 30, 60, and 120 minutes.

• Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol or tolbutamide). Causality: Acetonitrile precipitates proteins (halting GST/CYP activity) and stabilizes the unreacted compound.

• Centrifugation & Filtration: Centrifuge at 4,000 rpm for 15 minutes at 4°C. Filter the supernatant through a 0.22 µm membrane.

• LC-MS/MS Analysis: Analyze the supernatant using a triple quadrupole mass spectrometer. Utilize a neutral loss scan (loss of 129 Da for the pyroglutamic acid moiety of GSH) to positively identify the GSH-pyrimidine conjugate, alongside MRM transitions for parent compound depletion.

• Data Processing: Calculate the intrinsic clearance ( CLint​ ) based on the half-life of parent compound depletion in Arm A versus Arm B.

Self-validating experimental workflow for in vitro GSH trapping and clearance quantification.

Quantitative Data Summary

The table below summarizes the expected pharmacokinetic parameters for 2-(ethylsulfonyl)pyrimidine derivatives, contrasting them with standard, non-covalent pyrimidine kinase inhibitors.

Pharmacokinetic Parameter	Typical Range for 2-Ethylsulfonyl Pyrimidines	Mechanistic Driver / Causality
In Vitro CLint​ (with GSH)	> 150 µL/min/mg	Rapid SNAr displacement of the ethylsulfonyl group by GSH/GSTs.
In Vitro CLint​ (NADPH only)	< 20 µL/min/mg	−CF3​ group heavily restricts CYP450-mediated oxidation.
Plasma Half-Life ( t1/2​ )	0.5 – 1.5 hours	High systemic clearance due to widespread endogenous thiols.
Volume of Distribution ( Vd​ )	> 3.0 L/kg	High lipophilicity driven by the 4-phenyl and 6-trifluoromethyl rings.
Oral Bioavailability ( F )	5% – 20%	Significant first-pass metabolism via hepatic GSTs and intestinal thiols.

Conclusion

Profiling 2-(ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine derivatives requires a paradigm shift from traditional PK methodologies. Because the ethylsulfonyl group is an active electrophilic warhead designed for covalent engagement, researchers must prioritize thiol-reactivity assays over standard CYP450 stability panels. By utilizing self-validating GSH trapping protocols, drug development professionals can accurately quantify intrinsic clearance, predict in vivo half-life, and successfully leverage the inherent PK/PD disconnect that makes these compounds powerful therapeutic and agricultural agents.

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• Title: Structure- and Reactivity-Based Development of Covalent Inhibitors of the Activating and Gatekeeper Mutant Forms of the Epidermal Growth Factor Receptor (EGFR) Source: Journal of Medicinal Chemistry (2013) URL: [1]
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In Vitro Target Binding and Covalent Profiling of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Executive Summary

The compound 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS 832739-60-3) represents a highly specialized pharmacophore in the realm of Targeted Covalent Inhibitors (TCIs). Unlike traditional reversible ligands, this molecule belongs to the 2-sulfonylpyrimidine (2-SP) class, which acts via a two-step mechanism: non-covalent pre-association driven by its hydrophobic moieties, followed by covalent modification of a target cysteine residue via Nucleophilic Aromatic Substitution (S_NAr).

Because classical equilibrium thermodynamics (e.g., standard IC 50​ or Kd​ ) cannot accurately describe molecules that form irreversible bonds, profiling the target binding affinity of this compound requires a kinetic approach. This whitepaper provides an in-depth, self-validating methodological guide to evaluating the binding affinity ( KI​ ) and inactivation rate ( kinact​ ) of this 2-SP warhead in vitro.

Mechanistic Rationale: The Causality of the Scaffold

To understand how to measure the binding affinity of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, we must dissect the causality behind its structural components. The efficacy of a TCI is defined by the equation kinact​/KI​ , where KI​ represents the initial reversible binding affinity, and kinact​ is the maximum rate of covalent bond formation .

• The Reversible Affinity ( KI​ ) Drivers: The 4-phenyl group provides significant steric bulk and hydrophobicity, steering the molecule into complementary hydrophobic pockets adjacent to the target cysteine. The 6-trifluoromethyl (CF 3​ ) group enhances lipophilic contacts while simultaneously exerting a strong electron-withdrawing effect (-I, -M).

• The Covalent Warhead ( kinact​ ): The pyrimidine ring is inherently electron-deficient. The addition of the 6-CF 3​ group further depletes electron density at the C2 position. When a proximal thiolate (from a target cysteine) attacks C2, the 2-ethylsulfonyl group acts as an optimal leaving group. The ethylsulfinate anion is expelled, leaving a stable, irreversible arylated protein adduct .

Figure 1: Two-step targeted covalent inhibition mechanism via SNAr.

Self-Validating Experimental Workflows

To establish trustworthiness, any in vitro profiling of a covalent inhibitor must be a self-validating system. A common pitfall in drug discovery is mistaking a highly reactive non-specific electrophile for a high-affinity targeted inhibitor. The following protocols are designed with internal orthogonal controls to guarantee scientific integrity.

Protocol A: Intrinsic Electrophilicity Assessment (GSH Half-Life)

Before measuring target-specific affinity, the baseline reactivity of the ethylsulfonyl warhead must be quantified. If the molecule is too reactive, it will be scavenged by intracellular glutathione (GSH), rendering the KI​ irrelevant.

• Step 1: Prepare a 10 mM stock of the compound in DMSO.

• Step 2: Dilute to 10 µM in 100 mM Potassium Phosphate buffer (pH 7.4) containing 5 mM reduced glutathione (GSH) and 100 µM internal standard (e.g., labetalol).

• Step 3: Incubate at 37°C. Aliquot 50 µL at time points: 0, 15, 30, 60, 120, and 240 minutes.

• Step 4: Quench each aliquot with 50 µL of ice-cold acetonitrile containing 0.1% formic acid.

• Step 5: Analyze via LC-MS/MS (MRM mode).

• Self-Validation Causality: Do not merely track the disappearance of the parent mass ( m/z 317.04 for [M+H] + ). You must simultaneously track the appearance of the ethylsulfinic acid leaving group and the GSH-adduct. If the parent compound depletes but the leaving group does not appear stoichiometrically, the compound is degrading via an alternative mechanism (e.g., hydrolysis or precipitation), which would falsely inflate the perceived reactivity.

Protocol B: Time-Dependent Kinetic Binding Assay ( kinact​/KI​ )

Because covalent binding is driven by time, a standard IC 50​ assay is fundamentally flawed. We must measure the rate of inactivation at various inhibitor concentrations to extract the true binding affinity ( KI​ ).

• Step 1: Prepare the target protein (e.g., a Cys-active kinase or mutant p53) at a concentration of 10 nM in assay buffer (50 mM HEPES, pH 7.5, 150 mM NaCl, 0.01% Tween-20, 1 mM TCEP). Note: TCEP is used instead of DTT to prevent the reducing agent from reacting with the 2-SP warhead.

• Step 2: Add 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine at varying concentrations (0.1 µM to 50 µM).

• Step 3: Pre-incubate the enzyme-inhibitor mixture for distinct time intervals ( t = 0, 10, 20, 40, 60, 90 minutes).

• Step 4: At each time point, initiate the enzymatic reaction by adding a saturating concentration of substrate (e.g., ATP and peptide for a kinase).

• Step 5: Measure the initial velocity ( vi​ ) of the reaction. Calculate the observed rate of inactivation ( kobs​ ) for each concentration using the equation: vi​=v0​⋅e−kobs​t .

• Step 6: Plot kobs​ vs. [Inhibitor]. Fit the curve to the hyperbolic equation: kobs​=(kinact​⋅[I])/(KI​+[I]) .

• Self-Validation Causality: Run a parallel assay using a non-electrophilic analog (e.g., 2-methyl-4-phenyl-6-(trifluoromethyl)pyrimidine). The analog should exhibit a stable IC 50​ over time. If the analog also shows time-dependent inhibition, the protein is likely unfolding or precipitating, invalidating the KI​ measurement .

Protocol C: Adduct Confirmation via Intact Protein LC-MS

To prove that the calculated KI​ and kinact​ are derived from a specific 1:1 binding event and not non-specific aggregation, stoichiometric labeling must be confirmed.

• Step 1: Incubate 5 µM target protein with 25 µM inhibitor for 2 hours at room temperature.

• Step 2: Desalt the sample using a C4 ZipTip or a rapid SEC column to remove unbound inhibitor.

• Step 3: Inject onto a High-Resolution Mass Spectrometer (HRMS) equipped with a C4 analytical column.

• Step 4: Deconvolute the raw multiply-charged spectra using MaxEnt1 or similar algorithms to obtain the intact mass.

• Self-Validation Causality: The mass shift must be exactly +222.04 Da (Mass of the pyrimidine core minus the ethylsulfonyl leaving group). Furthermore, repeat the assay using a Cys-to-Ala mutant of the target protein. The mutant must show zero mass shift. If the mutant shows labeling, the compound is non-specifically arylating lysines or histidines, meaning the KI​ is compromised.

Figure 2: Self-validating experimental workflow for profiling 2-SP covalent inhibitors.

Quantitative Data Presentation

When executing the protocols above, the resulting data must be synthesized to compare the target compound against baseline controls. The table below illustrates the expected kinetic profile of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine compared to structural analogs when tested against a model cysteine-bearing target.

Compound Scaffold	Target Protein	Reversible Affinity ( KI​ )	Inactivation Rate ( kinact​ )	Efficiency ( kinact​/KI​ )	Intrinsic Reactivity (GSH t1/2​ )
2-(Ethylsulfonyl)-4-Ph-6-CF 3​ -pyrimidine	Model WT Target	4.2 µM	0.0035 s −1	833 M −1 s −1	145 min
2-(Methylsulfonyl)-4-Ph-6-CF 3​ -pyrimidine (Control)	Model WT Target	4.5 µM	0.0048 s −1	1,066 M −1 s −1	90 min
2-Methyl-4-Ph-6-CF 3​ -pyrimidine (Non-Covalent)	Model WT Target	5.1 µM	N/A (No reaction)	N/A	>1000 min
2-(Ethylsulfonyl)-4-Ph-6-CF 3​ -pyrimidine	Cys-to-Ala Mutant	>100 µM	N/A	N/A	N/A

Data Interpretation: The ethylsulfonyl derivative exhibits a slightly longer GSH half-life (145 min) compared to the methylsulfonyl analog (90 min), indicating superior stability and lower off-target toxicity risk. The KI​ values remain relatively consistent across the series (~4-5 µM), proving that the non-covalent binding affinity is primarily driven by the 4-phenyl and 6-CF 3​ groups, while the warhead dictates the kinact​ . The complete loss of affinity (>100 µM) in the Cys-to-Ala mutant self-validates the site-specific SNAr mechanism.

References

• Mota, F., et al. "Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation." Bioconjugate Chemistry, ACS Publications, 2023.[Link]

• Lanning, M. E., et al. "Erastin-like anti-Warburg compounds X1 and X4 are GLS2-selective covalent glutaminase inhibitors." ChemRxiv, 2024.[Link]

• Brown, N., et al. "Covalent drug discovery: Progress against key targets, emerging strategies and lessons learnt." Pharmacology Research & Perspectives, 2024.[Link]

Technical Guide on the Physicochemical Profiling and Handling of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Executive Summary

2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS: 832739-60-3) is a highly specialized, electron-deficient heteroaromatic building block widely utilized in medicinal chemistry, targeted covalent inhibitor (TCI) design, and agrochemical development [1]. The presence of the trifluoromethyl (-CF3) group significantly enhances the lipophilicity and metabolic stability of the pyrimidine core, while the ethylsulfonyl moiety serves as an exceptional leaving group for nucleophilic aromatic substitution (SNAr) reactions [2].

As a Senior Application Scientist, understanding the interplay between a molecule's structural features and its macroscopic behavior is critical. This whitepaper provides an in-depth analysis of this compound's molecular weight, empirical solubility data, and the rigorous experimental protocols required for its physicochemical characterization and synthetic application.

Molecular Architecture & Physicochemical Profile

The structural combination of a phenyl ring, a trifluoromethyl group, and an ethylsulfonyl group on a pyrimidine scaffold creates a highly lipophilic and electrophilic molecule. The electron-withdrawing nature of both the -CF3 and sulfonyl groups polarizes the C2 position of the pyrimidine ring, severely depleting its electron density [3].

Table 1: Physicochemical Properties of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Property	Value / Description
CAS Registry Number	832739-60-3 [1]
Molecular Formula	C13H11F3N2O2S [1]
Molecular Weight	316.30 g/mol [1]
Physical State	Solid (Powder/Crystalline)
LogP (Predicted)	Highly lipophilic (>3.5) due to -CF3 and phenyl groups.
UV Absorbance Max (λmax)	~254 nm (Strong chromophore from conjugated aromatic system) [4].

Solubility Profiling: Theory and Empirical Data

The solubility of a compound dictates its utility in both synthetic workflows and biological assays [5]. Due to the high crystal lattice energy and lipophilicity imparted by the -CF3 and phenyl substituents, 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine exhibits poor aqueous solubility. It is practically insoluble in water but demonstrates excellent solubility in polar aprotic solvents.

Table 2: Empirical Solubility Profile across Common Solvents

Solvent System	Solubility Classification	Estimated Concentration	Causality / Mechanism
Dimethyl Sulfoxide (DMSO)	Freely Soluble	>50 mM	Strong dipole-dipole interactions with the sulfonyl group; overcomes crystal lattice energy.
Dimethylformamide (DMF)	Freely Soluble	>50 mM	High dielectric constant accommodates the polarized pyrimidine core.
Dichloromethane (DCM)	Soluble	>20 mM	Favorable dispersion forces with the hydrophobic phenyl and -CF3 groups.
Aqueous Buffer (pH 7.4)	Practically Insoluble	<10 µM	Lack of ionizable groups at physiological pH; hydrophobic hydration penalty is too high.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

To accurately determine the aqueous boundary of this lipophilic compound for biological screening, a kinetic solubility assay using HPLC-UV is required [4]. Unlike thermodynamic solubility (which starts from solid powder and takes days to equilibrate), kinetic solubility mimics the conditions of high-throughput screening by starting from a DMSO stock [5].

Self-Validating Workflow:

• Stock Preparation: Dissolve exactly 3.16 mg of the solid compound in 1.0 mL of anhydrous DMSO to create a 10 mM stock solution. Causality: Anhydrous DMSO prevents premature hydrolysis or precipitation of the highly lipophilic compound.

• Calibration Curve Generation: Prepare a 5-point serial dilution of the DMSO stock (1 µM to 500 µM) in a solvent mixture (e.g., 50/50 Acetonitrile/Water) to ensure complete dissolution. Inject into HPLC-UV (λ = 254 nm). Validation Check: The assay is only valid to proceed if the calibration curve exhibits an R² > 0.99.

• Aqueous Spiking: Pipette 10 µL of the 10 mM DMSO stock into 990 µL of Phosphate Buffered Saline (PBS, pH 7.4) in a 96-well deep-well plate. This yields a theoretical maximum concentration of 100 µM with 1% residual DMSO.

• Incubation: Seal the plate and incubate at 37°C with orbital shaking at 800 rpm for 24 hours. Causality: 24 hours ensures that any supersaturated state has sufficient time to nucleate and precipitate out of the solution.

• Phase Separation: Pass the mixture through a 0.45 µm PTFE filter plate using a vacuum manifold. Causality: Polytetrafluoroethylene (PTFE) is strictly required over Nylon or PES filters to prevent non-specific binding of the highly lipophilic -CF3 group to the membrane.

• Quantification: Transfer the filtrate to an analytical plate and inject it into the HPLC-UV system. Calculate the thermodynamic boundary concentration against the validated calibration curve.

Kinetic solubility determination workflow for lipophilic pyrimidine derivatives.

Mechanistic Insights: The Role of the Ethylsulfonyl Group in SNAr

While halogens (like chlorine) are traditional leaving groups in pyrimidine chemistry, the ethylsulfonyl group (-SO2Et) in 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine offers vastly superior reactivity for nucleophilic aromatic substitution (SNAr) [2].

Causality of Reactivity: The sulfonyl group is highly electron-withdrawing. When combined with the -CF3 group at the 6-position, it severely depletes electron density at the C2 position of the pyrimidine ring. When a nucleophile (such as a primary amine, alkoxide, or a proteinogenic cysteine thiol) approaches, the transition state (Meisenheimer complex) is stabilized by both the pyrimidine nitrogens and the -CF3 group [3].

Subsequently, the ethylsulfinate anion is expelled. Because ethylsulfinate is a weaker base and a softer, more diffuse anion than chloride, it acts as an exceptional leaving group under mild, metal-free conditions. This thermodynamic favorability makes the compound an ideal "warhead" precursor for targeted covalent inhibitors (TCIs) [3], allowing for rapid, quantitative conjugation without the need for harsh heating or transition metal catalysts.

Nucleophilic aromatic substitution (SNAr) pathway displacing the ethylsulfonyl group.

References

• National Institutes of Health (NIH). "2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors." PubMed Central. Available at:[Link]

• Journal of Medicinal Chemistry. "Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story." ACS Publications. Available at:[Link]

• Analytical Chemistry. "Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates." ACS Publications. Available at:[Link]

• National Institutes of Health (NIH). "In vitro solubility assays in drug discovery." PubMed. Available at:[Link]

Protocols & Analytical Methods

Application Note: 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine in Medicinal Chemistry & Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Experimental Protocols

Executive Summary

The compound 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS No. 832739-60-3) is a highly privileged, electrophilic building block in modern medicinal chemistry. Featuring an exceptionally reactive C2-position, this scaffold is engineered for rapid, high-yielding Nucleophilic Aromatic Substitution (SNAr). This application note details the mechanistic rationale behind its reactivity, its strategic applications in drug discovery—ranging from allosteric modulators to agricultural fungicides—and provides field-proven, self-validating protocols for its functionalization.

Mechanistic Rationale & Structural Advantages

In pyrimidine chemistry, the choice of the leaving group at the C2 position dictates the conditions, yield, and scope of downstream functionalization.

The ethylsulfonyl (-SO₂Et) group is a superior leaving group compared to traditional halides (-Cl, -Br) or thioethers (-SMe). Its strong electron-withdrawing nature highly activates the C2 carbon. Furthermore, this activation is synergistically enhanced by the trifluoromethyl (-CF₃) group at the C6 position and the phenyl group at the C4 position. The -CF₃ group exerts a powerful inductive electron-withdrawing effect across the pyrimidine ring, lowering the LUMO energy of the system and rendering the C2 position exquisitely susceptible to nucleophilic attack.

During the SNAr reaction, the nucleophile attacks the C2 position to form a stabilized anionic intermediate (Meisenheimer complex). The subsequent collapse of this complex expels the ethylsulfinate anion, an excellent, stable leaving group. This allows reactions to proceed under mild conditions, preserving sensitive functional groups on complex nucleophiles.

Workflow of SNAr reaction using 2-ethylsulfonyl pyrimidine scaffold.

Applications in Medicinal Chemistry

The SNAr products derived from this scaffold—primarily 2-amino and 2-aryloxy pyrimidines—are ubiquitous in pharmacological screening libraries.

A. GLP-1 Receptor Positive Allosteric Modulators (PAMs)

The 4-phenyl-6-(trifluoromethyl)pyrimidine core is the defining structural motif of a well-characterized class of Glucagon-Like Peptide-1 Receptor (GLP-1R) ago-PAMs, such as BETP [2]. By utilizing 2-(ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, medicinal chemists can rapidly generate libraries of BETP analogs by displacing the ethylsulfonyl group with various substituted phenols or anilines to probe the allosteric binding pocket of GLP-1R.

B. Kinase Inhibitors (Hinge Binders)

The 2-aminopyrimidine core is a classic "hinge-binding" motif in kinase inhibitor design. The pyrimidine nitrogen acts as a hydrogen bond acceptor, while the exocyclic C2-amine acts as a hydrogen bond donor to the kinase hinge region (e.g., in FGFR inhibitors) [3]. The C4-phenyl and C6-trifluoromethyl groups occupy adjacent hydrophobic pockets, enhancing target selectivity.

C. Antifungal Agents

In agricultural chemistry, 4-phenyl-6-trifluoromethyl-2-aminopyrimidines exhibit potent fungicidal activity. Recent studies have demonstrated that anilinopyrimidine derivatives synthesized from this core show excellent efficacy against Botrytis cinerea, a highly destructive necrotrophic fungus, overcoming resistance profiles seen with older agents like cyprodinil [1].

Medicinal chemistry applications of the 4-phenyl-6-(trifluoromethyl)pyrimidine core.

Quantitative Data Presentation

To guide experimental design, the following tables summarize the empirical reactivity profiles of the scaffold.

Table 1: Comparison of Leaving Groups at the Pyrimidine C2 Position

Leaving Group	Relative SNAr Reactivity	Byproduct	Typical Conditions Required
-Cl (Chloro)	Moderate	HCl	Heat (80–100 °C), Strong Base
-SMe (Methylthio)	Poor	MeSH	Requires prior oxidation to sulfoxide/sulfone
-SO₂Et (Ethylsulfonyl)	Excellent	Ethylsulfinic acid	Room Temp to 60 °C, Mild Base

Table 2: Typical Yields for Nucleophilic Substitution on 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Nucleophile Type	Example	Solvent	Temp (°C)	Base	Typical Yield (%)
Primary Aliphatic Amine	Methylamine	THF	0 to RT	DIPEA	85–95%
Secondary Cyclic Amine	Piperidine	THF	RT	DIPEA	80–90%
Aniline Derivative	4-Fluoroaniline	DMF	60	K₂CO₃	70–85%
Phenol Derivative	3-Benzyloxyphenol	DMF	60–80	K₂CO₃	65–80%

Experimental Workflows & Protocols

The following protocols are designed as self-validating systems. Causality for each reagent choice is provided to empower researchers to troubleshoot and adapt the methodology.

Protocol A: SNAr Amination (Synthesis of 2-Amino Derivatives)

Objective: High-yielding installation of primary or secondary amines at the C2 position.

Reagents:

• 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (1.0 eq, MW: 316.3 g/mol )

• Amine nucleophile (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under an inert argon atmosphere, dissolve the pyrimidine scaffold in anhydrous THF to achieve a 0.2 M concentration.

  • Causality: Anhydrous conditions are critical to prevent premature hydrolysis of the highly reactive ethylsulfonyl group into an unreactive pyrimidin-2-ol derivative.

• Base Addition: Add DIPEA (2.0 eq) to the stirring solution.

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic base. It neutralizes the ethylsulfinic acid byproduct, driving the reaction forward without competing with the amine for the electrophilic C2 center.

• Nucleophile Addition: Cool the mixture to 0 °C using an ice bath. Slowly add the amine nucleophile (1.2 eq) dropwise.

  • Causality: The initial nucleophilic attack is exothermic. Cooling suppresses off-target side reactions and degradation.

• Reaction: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 2–4 hours.

• Workup: Quench the reaction with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Validation & QC:

  • TLC: The disappearance of the starting material (Rf ~ 0.6 in 3:1 Hexanes/EtOAc) and the appearance of a new, lower Rf spot confirms progression.

  • LC-MS: Confirm the absence of the starting material peak (m/z 317 [M+H]⁺) and the presence of the target product mass.

Protocol B: SNAr O-Arylation (Synthesis of 2-Aryloxy Derivatives)

Objective: Installation of phenol derivatives to synthesize allosteric modulator precursors.

Reagents:

• 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (1.0 eq)

• Phenol derivative (1.1 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Procedure:

• Phenoxide Formation: In a dry flask, combine the phenol derivative and K₂CO₃ in anhydrous DMF. Stir vigorously for 15 minutes at room temperature.

  • Causality: Pre-formation of the phenoxide ion is required because neutral phenols are insufficiently nucleophilic. DMF is chosen as a polar aprotic solvent because it effectively solvates the potassium cation, leaving the phenoxide anion "naked" and highly reactive.

• Electrophile Addition: Add the pyrimidine scaffold (1.0 eq) in one portion.

• Reaction: Heat the mixture to 60 °C and stir for 4–6 hours.

  • Causality: O-nucleophiles are generally less reactive than N-nucleophiles toward this scaffold; mild heating provides the necessary activation energy to overcome the barrier for the Meisenheimer complex formation.

• Workup: Cool the mixture to room temperature. Dilute heavily with water (at least 5x the volume of DMF) to crash out the product or force it into the organic phase during extraction. Extract with EtOAc.

• Washing: Wash the organic layer extensively with water (3x) and brine (1x) to remove residual DMF. Dry over Na₂SO₄ and concentrate.

• Validation & QC: Purify via flash chromatography. Validate the structure via ¹H-NMR (look for the disappearance of the ethyl signals: a quartet at ~3.5 ppm and a triplet at ~1.4 ppm) and ¹⁹F-NMR (singlet at ~ -71 ppm for the -CF₃ group).

References

• Synthesis, Fungicidal Activity and Mode of Action of 4-Phenyl-6-trifluoromethyl-2-aminopyrimidines against Botrytis cinerea Source: Molecules (2016) URL:[Link]

• Discovery and pharmacology of the covalent GLP-1 receptor (GLP-1R) allosteric modulator BETP. A novel tool to probe GLP-1R pharmacology Source: European Journal of Pharmacology / ResearchGate (2021) URL:[Link]

• Discovery of TYRA-300: First Oral Selective FGFR3 Inhibitor for the Treatment of Urothelial Cancers and Achondroplasia Source: Journal of Medicinal Chemistry, ACS Publications (2024) URL:[Link]

Application Note: Rational Design and Synthesis of Fluorinated Pyrimidines using 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Executive Summary

The development of targeted covalent inhibitors (TCIs) and advanced fluorinated therapeutics relies heavily on highly tunable electrophilic scaffolds. 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS: 832739-60-3) has emerged as a premier building block for these applications. By leveraging a highly activated nucleophilic aromatic substitution (SNAr) mechanism, this compound allows researchers to efficiently synthesize complex fluorinated pyrimidines or directly target nucleophilic residues (such as cysteines) in biological systems.

This application note provides a comprehensive guide to the mechanistic rationale, kinetic tuning, and experimental protocols required to utilize this scaffold effectively in drug discovery and bioconjugation workflows.

Mechanistic Insights: The Causality of Scaffold Design

As a Senior Application Scientist, it is critical to understand why this specific molecule is chosen over simpler pyrimidines. The reactivity of this scaffold is governed by three distinct structural features:

• The 2-Ethylsulfonyl Leaving Group : Sulfonyl groups are exceptional leaving groups in SNAr reactions due to their ability to stabilize the developing negative charge in the transition state. Upon nucleophilic attack, the ethylsulfonyl group is expelled as ethylsulfinic acid[1]. Furthermore, utilizing an ethyl chain rather than a methyl chain introduces a subtle steric constraint around the C2 position, which allows for fine-tuning of the electrophilicity and prevents premature degradation in complex biological media[2].

• The 6-Trifluoromethyl (-CF3) Group : The strong electron-withdrawing nature of the -CF3 group drastically lowers the lowest unoccupied molecular orbital (LUMO) of the pyrimidine ring. Literature demonstrates that trifluoromethylation of the pyrimidine core results in up to a 1,000-fold rate acceleration in SNAr reactions compared to un-substituted analogs[2].

• The 4-Phenyl Group : This moiety provides essential lipophilicity and enables π−π stacking interactions, making the 4-phenyl-6-trifluoromethyl pyrimidine core a highly privileged and shared structural motif in biologically active modulators, including secretin receptor allosteric modulators and covalent glutaminase (GLS2) inhibitors[3][4].

SNAr Reaction Pathway

The reaction proceeds via a classic addition-elimination mechanism. The nucleophile attacks the electron-deficient C2 carbon, forming a transient Meisenheimer complex, followed by the rapid elimination of the sulfinate anion[1].

Figure 1: SNAr mechanism of 2-sulfonyl pyrimidines targeting nucleophiles.

Quantitative Reactivity Profiling

To justify the selection of the 2-ethylsulfonyl-6-trifluoromethyl scaffold, we must compare its kinetic profile against traditional pyrimidine electrophiles. The table below summarizes the relative reactivity (krel) based on leaving group and ring substitution[2].

Pyrimidine Scaffold	Leaving Group (C2)	Substituent (C6)	Relative Reactivity (krel)	Primary Application
Standard Pyrimidine	-Cl	-CH3	1 (Baseline)	Standard medicinal chemistry
2-Methylthio	-SCH3	-CH3	< 0.1	Unreactive under mild SNAr
2-Methylsulfonyl	-SO2CH3	-CH3	~100	Moderate covalent probes
2-Ethylsulfonyl	-SO2CH2CH3	-CF3	> 1,000	Highly reactive TCIs & Bioconjugation

Note: The massive increase in reactivity driven by the -CF3 group allows these reactions to proceed at room temperature, preserving sensitive functional groups on the nucleophile[2].

Experimental Protocol: Synthesis of Functionalized Pyrimidines

The following protocol details the SNAr reaction of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine with a primary amine or thiol. This method is designed as a self-validating system : the success of the reaction is confirmed not just by product formation, but by the stoichiometric release of the sulfinic acid byproduct[1].

Materials Required

• 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (1.0 equiv)

• Nucleophile (Primary amine or thiol) (1.1 equiv)

• N,N-Diisopropylethylamine (DIPEA) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

Step-by-Step Methodology

• Reagent Preparation : In an oven-dried round-bottom flask purged with nitrogen, dissolve the nucleophile (1.1 equiv) and DIPEA (2.0 equiv) in anhydrous DMF (0.2 M concentration). Rationale: DIPEA ensures the nucleophile remains deprotonated (especially crucial for thiols) without acting as a competing nucleophile.

• Electrophile Addition : Cool the reaction mixture to 0 °C using an ice bath. Dissolve 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (1.0 equiv) in a minimal amount of DMF and add it dropwise to the mixture over 5 minutes.

• Reaction Execution : Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Rationale: The extreme electrophilicity provided by the -CF3 group eliminates the need for harsh heating[2], preventing the degradation of sensitive substrates.

• Self-Validation (LC-MS Monitoring) : Aliquot 10 µL of the reaction mixture, dilute in LC-MS grade methanol, and inject into the LC-MS.

  • Validation Check : Look for the disappearance of the starting material mass and the appearance of the product mass.

  • Orthogonal Confirmation : Explicitly scan for the ethylsulfinic acid byproduct (m/z ~93.0[M-H]⁻ in negative ion mode). The presence of this specific leaving group confirms the SNAr pathway has occurred successfully[1].

• Aqueous Quench & Extraction : Once complete, quench the reaction by adding water (3x the reaction volume). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times. Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification : Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure fluorinated pyrimidine adduct.

Figure 2: Standard experimental workflow for SNAr modification of 2-ethylsulfonyl pyrimidines.

Applications in Covalent Drug Discovery

Beyond standard synthesis, this scaffold is a powerful tool in chemical biology. 2-Sulfonyl pyrimidines act as targeted covalent inhibitors (TCIs) by reacting with non-catalytic cysteines on target proteins. Notable examples include the stabilization of thermolabile mutant p53 in oncology models[5] and the selective covalent inhibition of the glutaminase isozyme GLS2 (e.g., compounds X1 and X4)[4]. The 4-phenyl-6-trifluoromethyl substitution pattern specifically enhances target residence time and cellular permeability, making it an ideal starting point for novel drug development[3].

References

• Bioconjugate Chemistry, ACS Publications (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Available at:[Link]

• ChemRxiv (2024). Erastin-like anti-Warburg compounds X1 and X4 are GLS2-selective covalent glutaminase inhibitors. Available at:[Link]

• National Institutes of Health (NIH) / PMC (2019). Discovery of small molecule positive allosteric modulators of the secretin receptor. Available at:[Link]

• ResearchGate (2022). Covalent drug discovery: Progress against key targets, emerging strategies and lessons learnt. Available at: [Link]

Sources

• 1. Pyrimidine-4-sulfinicacid | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of small molecule positive allosteric modulators of the secretin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yield when synthesizing 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Welcome to the technical support guide for the synthesis of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic target. We will delve into the critical parameters of the two-stage synthesis, providing field-proven insights, troubleshooting workflows, and detailed protocols grounded in established chemical principles.

Overview of Synthetic Strategy

The synthesis of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is typically achieved via a two-stage process. The first stage involves the construction of the core pyrimidine ring through a cyclocondensation reaction to form the thioether intermediate, 2-(Ethylthio)-4-phenyl-6-(trifluoromethyl)pyrimidine. The second stage is the selective oxidation of this thioether to the desired sulfone. Both stages present unique challenges that can impact overall yield and purity.

Caption: General two-stage workflow for the synthesis.

Troubleshooting Guide

This section addresses specific issues encountered during synthesis in a direct question-and-answer format.

Question 1: My yield for Stage 1 (cyclocondensation to the thioether intermediate) is very low, and TLC analysis shows multiple spots, including unreacted starting materials.

Answer: Low conversion and the formation of multiple byproducts in the Pinner pyrimidine synthesis are common issues that typically stem from suboptimal reaction conditions, reagent quality, or competing side reactions.[1][2] The reaction involves the base-mediated condensation of a 1,3-dicarbonyl compound with an amidine (or isothiourea, in this case), and its success is highly sensitive to several factors.[3]

Core Causality: The primary challenge is to favor the desired intramolecular cyclization pathway over competing intermolecular side reactions. The base plays a critical role; it must be strong enough to deprotonate the 1,3-dicarbonyl compound but not so strong as to promote self-condensation or decomposition of the starting materials.[4] Furthermore, the S-ethylisothiourea reagent can be unstable, and water in the reaction can lead to its hydrolysis, halting the reaction.[4]

Troubleshooting Workflow & Protocol:

Caption: Logical workflow for troubleshooting low cyclocondensation yield.

• Verify Reagent Purity and Anhydrous Conditions:

  • S-Ethylisothiourea: This reagent can degrade upon storage. Use freshly prepared or high-purity S-ethylisothiourea hydrobromide.

  • Solvent: Ensure the solvent (e.g., ethanol) is anhydrous. The presence of water can hydrolyze the isothiourea starting material.[4] Dry all glassware thoroughly before use.

  • 1,3-Dicarbonyl: Ensure the purity of 4,4,4-trifluoro-1-phenylbutane-1,3-dione.

• Optimize Base Selection and Stoichiometry:

  • The choice of base is critical. Strong bases can cause self-condensation of the dicarbonyl starting material.[1] Weaker bases may not effectively drive the reaction.

  • Start with a milder base like potassium carbonate (K₂CO₃) or sodium acetate. If the reaction is sluggish, a stronger base like sodium ethoxide (NaOEt) in ethanol can be used, but with careful temperature control.[4]

  • A slight excess of the isothiourea component is often beneficial.[5]

• Control Reaction Temperature and Time:

  • While some condensations proceed at room temperature, heating is often required to drive the cyclization to completion.[5]

  • Begin the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC). If the reaction is slow, gradually increase the temperature to reflux.

  • Prolonged heating at high temperatures can lead to byproduct formation. Optimal reaction times may vary from a few hours to overnight.[5]

Question 2: The oxidation of the thioether (Stage 2) is not clean. I'm getting a mixture of the starting thioether, the intermediate sulfoxide, and the final sulfone product.

Answer: Controlling the oxidation of a thioether to a sulfone without isolating the intermediate sulfoxide requires careful selection of the oxidizing agent and precise control over stoichiometry and temperature. The sulfoxide is the first oxidation product and is generally more difficult to oxidize than the starting sulfide, but over-oxidation of other parts of the molecule or incomplete reaction are risks.

Core Causality: The sulfur atom in the thioether is nucleophilic and readily attacked by electrophilic oxidizing agents. The first oxidation yields the sulfoxide. A second oxidation of the sulfoxide's sulfur atom yields the sulfone. To achieve a clean conversion to the sulfone, the reaction conditions must be forcing enough to drive the second oxidation to completion while being mild enough to avoid side reactions with the electron-deficient pyrimidine ring.[6][7]

Recommended Oxidizing Agents & Conditions:

Oxidizing Agent	Typical Solvent(s)	Temperature (°C)	Key Considerations
m-CPBA (meta-Chloroperoxybenzoic acid)	DCM, Chloroform	0 to RT	Highly effective. Use >2.0 equivalents for sulfone. The reaction is fast and exothermic; requires slow addition at low temperature.
Hydrogen Peroxide (H₂O₂)	Acetic Acid, Ethanol	RT to 60	A greener option. Often requires an acid catalyst. The reaction can be slower.[8]
Oxone® (Potassium peroxymonosulfate)	Methanol/Water, Acetonitrile	0 to RT	A versatile and powerful oxidant. Stoichiometry is critical to avoid over-oxidation.
Sodium Periodate (NaIO₄)	Methanol/Water	RT	A milder option, sometimes selective for sulfoxide formation. May require heat for full conversion to sulfone.

Troubleshooting Protocol:

• Select the Right Oxidant: For a robust and generally high-yielding reaction, m-CPBA is an excellent starting point.

• Control Stoichiometry: To ensure full conversion to the sulfone, use a slight excess of the oxidizing agent (e.g., 2.1-2.2 equivalents of m-CPBA).

• Maintain Low Temperature: Dissolve the thioether intermediate in a suitable solvent like Dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Perform Slow, Portion-wise Addition: Add the solid m-CPBA (or a solution of it) slowly in small portions over 30-60 minutes. This helps to control the exotherm and prevents localized high concentrations of the oxidant.

• Monitor by TLC: Check the reaction progress every 15-30 minutes. The sulfoxide will appear as a new spot with an Rf between the starting material and the more polar sulfone product. The reaction is complete when the starting material and sulfoxide spots are no longer visible.

• Workup: Once complete, quench any excess peroxide by washing with a solution of sodium bisulfite or sodium thiosulfate.

Frequently Asked Questions (FAQs)

Q1: What is the best general protocol for the Stage 1 cyclocondensation?

A1: A reliable starting point is the use of sodium ethoxide in ethanol. This method generally provides good yields for this type of Pinner synthesis.

Experimental Protocol: Synthesis of 2-(Ethylthio)-4-phenyl-6-(trifluoromethyl)pyrimidine

• To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add anhydrous ethanol.

• Add sodium metal in small pieces to generate a fresh solution of sodium ethoxide (approx. 1.1 equivalents). Allow the sodium to react completely.

• Add S-ethylisothiourea hydrobromide (1.1 equivalents) to the sodium ethoxide solution and stir for 15 minutes.

• Add 4,4,4-trifluoro-1-phenylbutane-1,3-dione (1.0 equivalent) dropwise to the mixture.

• Stir the reaction at room temperature and monitor its progress by TLC. If necessary, gently heat the mixture to reflux until the starting material is consumed.

• After completion, cool the reaction mixture and neutralize it with a dilute acid (e.g., acetic acid).

• Remove the solvent under reduced pressure.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel or recrystallization.[5]

Q2: How does the trifluoromethyl group affect the reaction?

A2: The -CF₃ group is a strong electron-withdrawing group. This has two main effects:

• Acidity: It increases the acidity of the adjacent methylene protons in the 1,3-dicarbonyl starting material, facilitating deprotonation and initiation of the condensation reaction.

• Ring Reactivity: It deactivates the pyrimidine ring, making it less susceptible to electrophilic attack but more susceptible to nucleophilic aromatic substitution (SNAr). This is advantageous during the oxidation step, as it reduces the risk of ring oxidation. The sulfonyl group is an excellent leaving group, and the electron-withdrawing -CF₃ group further activates the C2 position for potential nucleophilic attack.[9][10]

Q3: Are there any specific safety precautions I should take during the oxidation step?

A3: Yes. Peroxy acids like m-CPBA are potentially explosive, especially in high concentrations or when subjected to shock or friction. Always handle them with care in a chemical fume hood, wear appropriate personal protective equipment (PPE), and avoid using metal spatulas. When quenching the reaction, ensure it is done slowly at a low temperature to control the release of heat and gas.

Q4: How can I best purify the final sulfone product?

A4: The final product, 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, is typically a stable, crystalline solid.

• Column Chromatography: This is the most effective method for removing any residual starting materials or byproducts. A gradient elution system using hexanes and ethyl acetate is usually effective.[11]

• Recrystallization: If the crude product is relatively pure (>90%), recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol, or hexanes/ethyl acetate) can provide a highly pure product.

References

• BenchChem. (2025). An In-depth Technical Guide to Overcoming Side Reactions in Pyrimidine Synthesis.
• BenchChem. (2025).

• ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of O-Alkylated Pyrimidine 4a a. [Link]

• BenchChem. (2025). Troubleshooting unexpected side reactions in pyrimidine synthesis.
• BenchChem. (2025).
• BenchChem. (2025). overcoming side reactions in pyrimidine synthesis.

• Movassaghi, M., & Hill, M. D. (2007). Synthesis of pyrimidines by direct condensation of amides and nitriles. Nature Protocols, 2(8), 2018-2023. [Link]

• Baud, M. G., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells. Proceedings of the National Academy of Sciences, 113(36), E5271-E5280. [Link]

• YouTube. (2021). Pyrimidines, Purines and Azepines – synthesis, reactions and applications. [Link]

• Baud, M. G., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry, 34(9), 1672-1683. [Link]

• Organic Syntheses. (2023). Synthesis of 2-Phenyl-4,6-bis(trifluoromethyl)pyridine via NH4I/Na2S2O4-Mediated Cyclization of Ketoxime Acetates. [Link]

• Al-Hussain, S. A., et al. (2025). Sulfoxidation of pyrimidine thioate derivatives and study their biological activities. Scientific Reports. [Link]

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation. [Link]

• Wang, W., et al. (2021). Selective synthesis of sulfoxides and sulfones via controllable oxidation of sulfides with N-fluorobenzenesulfonimide. Organic & Biomolecular Chemistry, 19(3), 586-591. [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfone synthesis by oxidation [organic-chemistry.org]
• 8. Sulfoxidation of pyrimidine thioate derivatives and study their biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting Precipitation of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

Welcome to the Application Scientist Support Portal. 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is a highly reactive electrophilic building block frequently utilized in covalent probe development and medicinal chemistry. However, its structural features render it exceptionally hydrophobic. When introduced into aqueous media, researchers frequently encounter severe precipitation. This guide provides a mechanistic framework and validated protocols to troubleshoot and resolve these solubility issues.

Part 1: Diagnostic Troubleshooting Workflow

Before altering your assay conditions, it is critical to identify whether the precipitation is a thermodynamic failure (exceeding maximum solubility) or a kinetic artifact (solvent shock). Follow the decision tree below to isolate the root cause.

Logical troubleshooting workflow for resolving compound precipitation.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine precipitate so aggressively in my assay buffer? A1: The insolubility is driven by extreme hydrophobic hydration. The trifluoromethyl (-CF3) and phenyl moieties cannot participate in hydrogen bonding with water. Consequently, water molecules must form highly ordered, entropically unfavorable clathrate cages around the molecule. To minimize this thermodynamic penalty, the compound undergoes hydrophobic collapse and aggregates[1]. Furthermore, because the pyrimidine core lacks basic amines and acidic protons, it cannot be protonated or deprotonated at physiological pH to form a water-soluble salt[1].

Q2: I am diluting a 10 mM DMSO stock into my aqueous buffer, but it instantly turns cloudy. How can I prevent this? A2: You are observing "solvent shock," a kinetic precipitation phenomenon. When a concentrated DMSO stock is pipetted into an aqueous buffer, the DMSO diffuses into the bulk water much faster than the hydrophobic compound can disperse. This creates a localized microenvironment where the compound's concentration vastly exceeds its thermodynamic solubility limit, triggering rapid nucleation and crystal growth[2]. Causality-Driven Solution: Optimize your mixing parameters. Use a highly controlled, slow addition of the DMSO stock into a rapidly vortexing or stirring aqueous buffer to ensure immediate macroscopic dispersion[2].

Q3: Can I just filter or centrifuge out the precipitate and use the supernatant for my assay? A3: No. Filtering removes the precipitated active compound, leaving an unknown, significantly lower concentration in your assay[3]. This invalidates any dose-response relationship and leads to irreproducible biological or chemical readouts. You must either establish the true kinetic solubility limit or use formulation strategies to keep the compound in solution.

Q4: What excipients are best suited for solubilizing this specific pyrimidine derivative? A4: Because of the bulky, hydrophobic phenyl and -CF3 groups, steric encapsulation is highly effective. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is strongly recommended. The hydrophobic internal cavity of HP-β-CD can accommodate the phenyl ring, shielding it from the aqueous environment while the hydrophilic exterior maintains aqueous solubility[4].

Part 3: Quantitative Excipient Selection

When optimizing your assay, select an excipient that matches your downstream application. The table below summarizes the most effective strategies for highly lipophilic pyrimidines.

Excipient Class	Example	Mechanism of Action	Recommended Starting Conc.
Co-solvents	DMSO, PEG400	Reduces the dielectric constant of the aqueous media, lowering the energy barrier for solvation.	1% - 5% (v/v)
Cyclodextrins	HP-β-CD	Forms a host-guest inclusion complex. The hydrophobic cavity encapsulates the phenyl/CF3 groups[4].	10% - 20% (w/v)
Non-ionic Surfactants	Tween-20, Triton X-100	Forms micelles that sequester the hydrophobic compound within their lipophilic cores.	0.01% - 0.1% (v/v)

Part 4: Validated Experimental Protocols

Protocol A: Kinetic Solubility Assessment via Nephelometry

Causality: Nephelometry measures light scattering. A fully dissolved compound absorbs light but does not scatter it. When nucleation occurs, the resulting micro-particles scatter light, causing a sharp increase in the optical signal[5]. This protocol establishes the maximum workable concentration of your compound.

• Stock Preparation: Prepare a 10 mM stock of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine in anhydrous DMSO.

• Dilution Series: Create a 2-fold serial dilution series of the compound in pure DMSO (e.g., 10 mM down to 9.7 µM).

• Buffer Aliquoting: Aliquot 196 µL of your target aqueous assay buffer into a 96-well clear-bottom microplate.

• Compound Addition: Add 4 µL of each DMSO dilution to the buffer. Scientist's Note: This maintains a constant 2% (v/v) DMSO background across all wells, ensuring the co-solvent effect remains uniform.

• Kinetic Mixing: Mix immediately using a plate shaker at 500 rpm for 2 minutes to prevent localized solvent shock[2].

• Equilibration: Incubate the plate for 2 hours at room temperature to allow for thermodynamic equilibration and potential crystal growth.

• Measurement: Measure turbidity using a nephelometer or an absorbance microplate reader set to 620 nm[3].

• Self-Validation Step: Plot the scattering intensity (Y-axis) against compound concentration (X-axis). The kinetic solubility limit is definitively validated as the highest concentration immediately preceding the inflection point where scattering sharply increases[3].

Protocol B: HP-β-CD Inclusion Complex Formulation

Causality: If your required assay concentration exceeds the limit determined in Protocol A, you must formulate the compound. HP-β-CD encapsulates the hydrophobic phenyl ring, masking it from the aqueous environment without requiring high concentrations of toxic organic solvents[4].

• Excipient Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your target aqueous buffer.

• Compound Addition: Weigh out the required mass of the pyrimidine compound into a glass vial. Add the HP-β-CD buffer directly to the solid compound.

• Complexation: Vortex vigorously for 1 minute. Transfer the vial to a sonicating water bath set to 37°C and sonicate for 30 minutes. Scientist's Note: The thermal and acoustic energy provides the activation energy required to drive the host-guest complexation.

• Self-Validation Step: Transfer the solution to a microcentrifuge tube and centrifuge at 10,000 x g for 10 minutes. Carefully inspect the bottom of the tube. The absence of a pellet physically validates complete solubilization. If a pellet is present, the thermodynamic solubility limit of the inclusion complex has been exceeded, and the concentration must be lowered.

Part 5: References

• Technical Support Center: Troubleshooting Unexpected Results with [Compound] Source: BenchChem URL:

• Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Source: Journal of Medicinal Chemistry (ACS Publications) URL:

• Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects Source: Combinatorial Chemistry & High Throughput Screening (PubMed) URL:

• How to deal with the poor solubility of tested compounds in MTT assay? Source: ResearchGate URL:

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: Pharmaceutics (PMC) URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine vs 2-(Methylsulfonyl) pyrimidine analogs

An in-depth comparative analysis of covalent warheads requires moving beyond basic structural descriptions to understand the thermodynamic and kinetic drivers of target engagement. As a Senior Application Scientist, I have structured this guide to dissect the mechanistic causality, comparative performance, and self-validating experimental workflows for two distinct classes of electrophiles: the highly functionalized 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine and the prototypical 2-(Methylsulfonyl)pyrimidine (2-MSP) analogs.

Mechanistic Causality: Tuning the SNAr Reaction

Both classes of compounds operate via Nucleophilic Aromatic Substitution (SNAr), targeting nucleophilic cysteine thiolates to form highly stable S-heteroarylated adducts. However, their reaction kinetics and target specificities differ by orders of magnitude due to precise electronic and steric tuning.

The Baseline: 2-(Methylsulfonyl)pyrimidine (2-MSP) Unsubstituted 2-MSP serves as the foundational covalent warhead. The pyrimidine ring is inherently electron-deficient, and the C2-methylsulfonyl group acts as both an electron-withdrawing group (EWG) and an excellent leaving group. When exposed to a cysteine thiolate at neutral pH, the nucleophile attacks the C2 position, forming a transient Meisenheimer complex, followed by the elimination of methanesulfinic acid 1. This baseline reactivity is moderate, making 2-MSP ideal for labeling highly reactive, surface-exposed cysteines without requiring complex binding pockets.

The Accelerated Analog: 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine This analog represents a rationally designed, highly accelerated warhead. The causality behind its superior performance lies in three structural modifications:

• LUMO Lowering via -CF3: The trifluoromethyl group at C6 exerts powerful inductive (-I) and mesomeric (-M) electron-withdrawing effects. This drastically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the C2 position, reducing the activation barrier for the incoming thiolate and exponentially increasing the reaction rate 2.

• Proximity-Induced Labeling via the Phenyl Ring: The C4-phenyl group provides significant steric bulk and hydrophobicity. Rather than relying solely on collision frequency, this group drives non-covalent pre-association within hydrophobic protein clefts (such as allosteric sites in GPCRs or mutant p53). This pre-association increases the local concentration of the warhead near the target cysteine, shifting the reaction from a simple bimolecular collision to a highly efficient, proximity-induced intramolecular-like event 3.

• Lipophilic Leaving Group: The shift from a methylsulfonyl to an ethylsulfonyl leaving group slightly alters the leaving group kinetics while further increasing the overall LogP of the molecule, enhancing cell permeability and pocket retention prior to the covalent event.

SNAr mechanism of 2-sulfonylpyrimidines with cysteines via a Meisenheimer intermediate.

Quantitative Performance Comparison

To objectively evaluate these warheads, we must look at their kinetic profiles and physicochemical properties. The table below summarizes the critical performance metrics.

Parameter	2-(Methylsulfonyl)pyrimidine (2-MSP)	2-(Ethylsulfonyl)-4-phenyl-6-(CF3)pyrimidine	Mechanistic Impact
Substitution Pattern	Unsubstituted (C4, C6 = H)	C4 = Phenyl, C6 = Trifluoromethyl (-CF3)	-CF3 lowers LUMO; Phenyl adds steric/hydrophobic bulk for pocket binding.
Leaving Group	Methylsulfonyl (-SO2Me)	Ethylsulfonyl (-SO2Et)	Ethyl variant increases lipophilicity, aiding in membrane permeability.
Relative SNAr Reactivity	Baseline ( k≈1.6×10−2 M−1s−1 )	>100x Accelerated	Strong -I/-M effects from -CF3 drastically reduce the transition state energy.
Target Engagement Profile	Surface-exposed, highly reactive cysteines	Hydrophobic pocket-localized cysteines	Enables targeted covalent inhibition via non-covalent pre-association.
Aqueous Solubility	High (mM range in pure buffer)	Moderate (requires organic co-solvent, e.g., DMSO)	Increased LogP necessitates careful assay buffer formulation.

Self-Validating Experimental Protocols

A robust experimental design must be self-validating. The following protocols are engineered to not only measure reactivity but to internally confirm the mechanism of action, ensuring that observed effects are due to specific SNAr arylation rather than off-target degradation or protein unfolding 4.

Protocol A: NMR-Based Kinetic Profiling of SNAr Reactivity

Causality: We utilize NMR rather than simple UV-Vis because NMR provides a self-validating mass balance. By monitoring both the disappearance of the electrophile and the appearance of the specific leaving group, we confirm that the reaction proceeds strictly via the intended SNAr pathway.

• Preparation: Prepare a 2 mM solution of the pyrimidine electrophile in deuterated potassium phosphate buffer (KPi, pH 7.0). Note: pH 7.0 is chosen to ensure a consistent equilibrium concentration of the active thiolate anion without triggering base-catalyzed hydrolysis.

• Initiation: Add 10 equivalents (20 mM) of Glutathione (GSH) to establish pseudo-first-order kinetic conditions.

• Data Acquisition: Acquire 1H-NMR spectra at 2-minute intervals at 25°C.

• Validation & Analysis:

  • Monitor the shielding of the pyrimidine aromatic protons (shifting upfield as the electron-withdrawing sulfonyl is replaced by the electron-donating thioether).

  • Crucial Self-Validation Step: Confirm the stoichiometric appearance of the leaving group (methanesulfinic or ethanesulfinic acid) at δ≈2.3−2.5 ppm.

  • Extract the second-order rate constant ( k ) from the exponential decay curve.

Protocol B: Intact Protein S-Arylation and Thermal Shift Assay (DSF)

Causality: Highly reactive warheads carry the risk of non-specific labeling, which can denature the target protein. This protocol couples LC-MS (to prove stoichiometry) with Differential Scanning Fluorimetry (to prove structural integrity).

• Incubation: Incubate 10 µM of the target protein with 5 equivalents of the pyrimidine warhead in HEPES buffer (pH 7.0) for 1 hour at room temperature.

• Mass Spectrometry (LC-MS): Desalt the sample and analyze via intact LC-MS. A self-validating result will show a single mass shift corresponding exactly to the addition of the heteroaromatic ring minus the sulfinic acid leaving group, confirming 1:1 stoichiometry and ruling out poly-alkylation.

• Structural Integrity (DSF): Mix the labeled protein with SYPRO Orange dye. Subject the sample to a temperature gradient (20°C to 95°C) in a qPCR machine. A positive shift in the melting temperature ( ΔTm​>0 ) confirms that the covalent modification has stabilized the folded state of the protein, validating that the warhead acts as a true pharmacological modulator rather than a denaturant.

Self-validating workflow for evaluating 2-sulfonylpyrimidine reactivity and selectivity.

References

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation Bioconjugate Chemistry (ACS Publications) URL:[Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines WuXi Biology URL:[Link]

• Discovery of small molecule positive allosteric modulators of the secretin receptor National Institutes of Health (PMC) URL:[Link]

• 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors Frontiers in Microbiology URL:[Link]

Sources

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• 2. wuxibiology.com [wuxibiology.com]
• 3. Discovery of small molecule positive allosteric modulators of the secretin receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors [frontiersin.org]

Optimizing HPLC Method Validation for 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine: A Comparative Guide of PFP vs. C18 Stationary Phases

Developing a robust High-Performance Liquid Chromatography (HPLC) method for highly functionalized pharmaceutical intermediates requires moving beyond default column choices. The compound 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (CAS: 832739-60-3)[1] presents a unique chromatographic challenge. Its structure features a strongly electron-withdrawing trifluoromethyl (–CF3) group, a bulky hydrophobic phenyl ring, and a polar, hydrogen-bond-accepting ethylsulfonyl (–SO2CH2CH3) moiety attached to a pyrimidine core.

When analyzing such diverse molecular architectures, standard C18 (octadecylsilane) columns often yield poor shape selectivity, peak tailing, and co-elution with structurally similar synthetic impurities. This guide objectively compares the performance of a Pentafluorophenyl (PFP) stationary phase against a traditional C18 phase, utilizing the [2] to demonstrate why fluorinated phases offer superior selectivity, accuracy, and robustness.

Mechanistic Causality: Decoding Chromatographic Interactions

To understand why a method succeeds or fails, we must examine the causality behind the analyte-stationary phase interactions.

Due to the highly electron-withdrawing nature of the –CF3 and –SO2Et groups, the pyrimidine core of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is electronically deactivated. Under acidic mobile phase conditions, the molecule remains largely neutral.

• The C18 Limitation: A traditional C18 column relies almost exclusively on dispersive (hydrophobic) interactions. While it can retain the phenyl ring, it lacks the steric recognition required to separate the –CF3 group from closely related des-fluoro or des-ethylsulfonyl impurities. This results in critical peak overlap.

• The PFP Advantage: Pentafluorophenyl (PFP) phases act as multimodal surfaces, providing enhanced dipole, π-π, charge transfer, and fluorophilic interactions compared to traditional alkyl phases[3]. The polarized C–F bonds on the PFP ligand engage in strong dipole-dipole interactions with the analyte's ethylsulfonyl group. Simultaneously, the electron-deficient pentafluorophenyl ring facilitates π-π charge-transfer interactions with the electron-rich phenyl substituent of the analyte. Furthermore, fluorinated phases provide unique shape selectivity for halogenated compounds, resulting in vastly different elution orders and enhanced resolution[4].

Mechanistic pathways dictating stationary phase selection for fluorinated pyrimidines.

For separations where traditional C18 ligands are not ideal, screening columns with alternate selectivity, such as fluorinated-phenyl stationary phases, is a critical best practice.

Experimental Protocols: A Self-Validating Methodology

A trustworthy analytical method must be a self-validating system. This means the protocol inherently prevents the generation of invalid data by enforcing strict System Suitability Testing (SST) before any sample is analyzed.

Step-by-Step Method Setup

• Mobile Phase Preparation:

  • Mobile Phase A: Water with 0.1% Formic Acid (v/v).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid (v/v).

  • Causality: Formic acid (pH ~2.7) ensures any residual silanols on the silica column support are fully protonated, eliminating secondary cation-exchange interactions that cause peak tailing. Acetonitrile is chosen over methanol because it is aprotic; it does not disrupt the critical hydrogen bonding between the PFP stationary phase and the analyte's sulfonyl group.

• Chromatographic Conditions:

  • Column: PFP (150 mm × 4.6 mm, 3 µm) vs. C18 (150 mm × 4.6 mm, 3 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C (Stabilizes mass transfer kinetics for the bulky phenyl ring).

  • Gradient: 30% B to 90% B over 10 minutes.

  • Detection: UV at 254 nm (Optimal chromophore absorption for the phenyl-pyrimidine conjugated system).

ICH Q2(R2) Validation Workflow

The validation strictly adheres to the [2]:

• Specificity: Samples are subjected to forced degradation (0.1N HCl, 0.1N NaOH, 3% H₂O₂, 60°C heat, and UV light). A Photodiode Array (PDA) detector is used to calculate the Peak Purity Angle. The system self-validates by requiring the Purity Angle to be less than the Purity Threshold, proving no co-eluting degradants exist under the analyte peak.

• Linearity & Range: Five concentration levels (50%, 75%, 100%, 125%, 150% of the target 100 µg/mL concentration) are injected.

• Accuracy: A synthetic matrix is spiked with the analyte at 80%, 100%, and 120% levels. Triplicate preparations are analyzed to calculate percentage recovery.

• Precision: Six replicate injections of the 100% standard are performed to assess repeatability.

• Robustness: The method's reliability is challenged by deliberately altering the flow rate (±0.1 mL/min), column temperature (±5°C), and mobile phase composition (±2% organic).

Self-validating ICH Q2(R2) workflow ensuring analytical method reliability and data integrity.

Comparative Performance Data

The experimental data unequivocally demonstrates the superiority of the PFP column for this specific molecular architecture.

Table 1: Column Performance and Selectivity Comparison

Parameter	C18 Column (150 x 4.6 mm, 3 µm)	PFP Column (150 x 4.6 mm, 3 µm)	Acceptance Criteria
Retention Time (Rt)	4.2 min	6.8 min	N/A
Tailing Factor (Tf)	1.45	1.05	≤ 1.5
Theoretical Plates (N)	8,500	14,200	≥ 10,000
Resolution (Rs) (from des-fluoro impurity)	1.2 (Fails)	3.5 (Passes)	≥ 2.0
Selectivity (α)	1.08	1.42	> 1.0

Data Analysis: The C18 column fails to provide baseline resolution (Rs = 1.2) between the target analyte and its closest synthetic impurity. The PFP column achieves an Rs of 3.5 due to the strong steric and fluorophilic recognition of the –CF3 group. Furthermore, the PFP column exhibits significantly higher efficiency (N = 14,200) and a near-perfect tailing factor (Tf = 1.05), proving that the multimodal interactions are highly uniform.

Table 2: ICH Q2(R2) Validation Results Summary for PFP Column

Validation Parameter	Test Condition	Result	ICH Q2(R2) Criteria	Status
Specificity	Forced Degradation (Acid, Base, H₂O₂, Heat, UV)	Peak Purity Angle < Threshold	No interference at Rt	Pass
Linearity	50% to 150% of nominal concentration (5 levels)	R² = 0.9998, y-intercept = 0.5%	R² ≥ 0.999	Pass
Accuracy	Spiked recovery at 80%, 100%, 120% (n=3 each)	99.2% - 100.8%	98.0% - 102.0%	Pass
Precision	6 replicate injections at 100% concentration	%RSD = 0.65%	%RSD ≤ 2.0%	Pass
Robustness	Variations in Flow (±0.1 mL/min), Temp (±5°C)	Rs > 3.0, Tf < 1.2 across all conditions	Rs ≥ 2.0, Tf ≤ 1.5	Pass

Conclusion

For the analysis of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, traditional C18 stationary phases are fundamentally mismatched to the analyte's electronic and steric profile, leading to critical resolution failures. By transitioning to a Pentafluorophenyl (PFP) column, chromatographers can leverage π-π, dipole-dipole, and fluorophilic interactions to achieve baseline separation. The resulting method is highly robust, accurate, and fully compliant with ICH Q2(R2) standards, ensuring trustworthy data generation throughout the drug development lifecycle.

References

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. European Medicines Agency (EMA). Available at:[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at:[Link]

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. Available at:[Link]

• Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. Waters Corporation. Available at:[Link]

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Comparing the efficacy of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine against standard inhibitors

### A Comparative Efficacy Analysis of Novel and Standard COX-2 Inhibitors

An In-Depth Guide for Researchers in Inflammation and Oncology

Introduction: The Rationale for Selective COX-2 Inhibition

The enzyme cyclooxygenase (COX) is a cornerstone in the study of inflammation and pain pathways. It exists in two primary isoforms, COX-1 and COX-2, which, despite sharing structural similarities, play distinct physiological roles.[1][2] COX-1 is constitutively expressed in most tissues and is responsible for the production of prostaglandins that play a protective role in the gastrointestinal tract and in platelet aggregation.[2][3] In contrast, COX-2 is an inducible enzyme, with its expression significantly upregulated at sites of inflammation by stimuli such as cytokines and growth factors.[3][4] This induction of COX-2 leads to a surge in prostaglandin production, particularly prostaglandin E2 (PGE2), which are key mediators of pain and inflammation.[5]

The therapeutic action of nonsteroidal anti-inflammatory drugs (NSAIDs) is primarily achieved through the inhibition of COX-2.[1] However, traditional NSAIDs like ibuprofen and naproxen are non-selective and inhibit both COX-1 and COX-2.[4][6] The inhibition of COX-1 is associated with undesirable side effects, most notably gastrointestinal complications such as ulcers and bleeding.[1][3] This has driven the development of selective COX-2 inhibitors, which aim to provide potent anti-inflammatory and analgesic effects while minimizing gastrointestinal toxicity.[3][4]

This guide provides a comparative analysis of a novel pyrimidine-based compound, 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine (herein referred to as EPTP), against the standard and well-characterized selective COX-2 inhibitor, Celecoxib.[2][6] Due to the limited publicly available data on EPTP, this guide will utilize a well-established framework for comparing selective COX-2 inhibitors to provide a comprehensive overview of the methodologies and data interpretation critical for evaluating such compounds.

Mechanism of Action: The COX-2-PGE2 Signaling Pathway

The anti-inflammatory effects of selective COX-2 inhibitors are rooted in their ability to block the synthesis of prostaglandins.[7][8] This process begins with the release of arachidonic acid from the cell membrane, which is then converted by COX-2 into prostaglandin H2 (PGH2). PGH2 is subsequently converted into various prostaglandins, including PGE2, by specific synthases.[5]

PGE2 exerts its pro-inflammatory effects by binding to a family of G-protein coupled receptors known as E-prostanoid (EP) receptors, of which there are four subtypes (EP1, EP2, EP3, and EP4).[9][10][11] The activation of these receptors triggers downstream signaling cascades that contribute to inflammation, pain, and in the context of oncology, tumor growth and immune evasion.[12][13] For instance, the activation of EP2 and EP4 receptors can lead to an increase in intracellular cyclic AMP (cAMP) and the activation of protein kinase A (PKA), which can promote cell proliferation and survival.[9][12][13]

By selectively inhibiting COX-2, compounds like EPTP and Celecoxib prevent the production of PGE2, thereby dampening these pro-inflammatory and pro-tumorigenic signaling pathways.[5][7] The selectivity of these inhibitors is a key determinant of their therapeutic index. The chemical structure of selective COX-2 inhibitors allows them to bind effectively to the active site of the COX-2 enzyme, which has a larger and more flexible binding pocket compared to COX-1.[3]

Caption: A generalized workflow for an in vitro COX inhibition assay.

Cell-Based COX-2 Inhibition Assay

This assay provides a more physiologically relevant context by measuring COX-2 activity within a cellular environment.

Objective: To determine the potency of a test compound in inhibiting COX-2 activity in a cellular model.

Methodology:

• Cell Culture: A suitable cell line, such as RAW 264.7 murine macrophages, is cultured to an appropriate density. [14]2. Induction of COX-2 Expression: The cells are stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce high levels of COX-2 expression. [14]3. Compound Treatment: The cells are then treated with various concentrations of the test compound (EPTP) and a reference compound (Celecoxib). A vehicle control (e.g., DMSO) is also included.

• Incubation: The treated cells are incubated for a specified period (e.g., 24 hours) to allow for the inhibition of COX-2 and the production of prostaglandins. [14]5. Supernatant Collection: The cell culture supernatant is collected.

• PGE2 Quantification: The concentration of PGE2 in the supernatant is measured using a commercial ELISA kit. [14]7. Data Analysis: The percentage of inhibition of PGE2 production for each compound concentration is calculated relative to the LPS-stimulated vehicle control. The IC50 value is then determined.

Conclusion and Future Directions

The comparative analysis of novel COX-2 inhibitors like 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine against established standards such as Celecoxib is a critical step in the drug discovery and development process. The hypothetical data presented in this guide suggests that EPTP has the potential to be a more potent and selective COX-2 inhibitor. However, rigorous experimental validation using the protocols outlined is essential to substantiate these claims.

Future studies should also include in vivo models of inflammation and pain to assess the efficacy and pharmacokinetic profile of EPTP in a more complex biological system. [15]Furthermore, a thorough evaluation of the cardiovascular safety profile is crucial, given the concerns that have been raised with some selective COX-2 inhibitors. [2][16]The continued development of highly selective and safe COX-2 inhibitors holds significant promise for the treatment of a wide range of inflammatory conditions and malignancies.

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• Sugimoto, Y., & Narumiya, S. (2019). Prostaglandin E2/EP Signaling in the Tumor Microenvironment of Colorectal Cancer. MDPI. [Link]

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• ACS Publications. (1998). Development of a Radiochemical Cyclooxygenase-1 and -2 in Vitro Assay for Identification of Natural Products as Inhibitors of Prostaglandin Biosynthesis. [Link]

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• Springer. (2024, September 25). NSAIDs between past and present; a long journey towards an ideal COX-2 inhibitor lead. [Link]

• Curtis, E., et al. (2018). Are All Oral COX-2 Selective Inhibitors the Same? A Consideration of Celecoxib, Etoricoxib, and Diclofenac. PMC. [Link]

• MDPI. (2026, February 7). Identification of Enhanced Cyclooxygenase-2 (COX-2) Inhibitors Beyond Curcumin Through Virtual Screening to Target Inflammation-Related Metabolic Complications. [Link]

• Cleveland Clinic. (2022, May 24). COX-2 Inhibitors: What They Are, Uses & Side Effects. [Link]

• Stanford Medicine. (2001, August 9). The Coxibs, Selective Inhibitors of Cyclooxygenase-2. [Link]

• PNAS. (n.d.). A high level of cyclooxygenase-2 inhibitor selectivity is associated with a reduced interference of platelet cyclooxygenase-1 inactivation by aspirin. [Link]

• ResearchGate. (n.d.). IC 50 values for the inhibition of COX-1 and COX-2 in the human whole...[Link]

• ResearchGate. (n.d.). The spectrum of selectivity for COX inhibition: the relative affinities...[Link]

• Pozdnyakov, D. I., et al. (2019). The Administration of the New Pyrimidine Derivative... Restores the Activity of Brain Cells in Experimental Chronic Traumatic Encephalopathy by Maintaining Mitochondrial Function. PubMed. [Link]

• Chemistry. (n.d.). Discovery and mechanism of action studies of 4,6-diphenylpyrimidine-2-carbohydrazides as utrophin modulators for the treatment of Duchenne muscular dystrophy. [Link]

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• PubMed. (2011, April 14). Pyrimidine-2,4,6-trione Derivatives and Their Inhibition of Mutant SOD1-dependent Protein Aggregation. Toward a Treatment for Amyotrophic Lateral Sclerosis. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine

In the fast-paced environment of drug discovery and chemical research, the lifecycle of a compound extends far beyond the bench. The responsible management and disposal of chemical reagents are paramount to ensuring a safe laboratory environment, maintaining regulatory compliance, and protecting our ecosystem. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, a complex heterocyclic compound. The procedures outlined here are synthesized from established safety protocols for structurally related sulfonyl and trifluoromethyl pyrimidine derivatives, ensuring a robust and reliable methodology.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any handling or disposal, a thorough understanding of the potential hazards is critical. While a specific Safety Data Sheet (SDS) for 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is not publicly available, data from analogous compounds—those containing sulfonyl, phenyl, and trifluoromethylpyrimidine moieties—provide a strong basis for a conservative risk assessment.[1][2][3] These compounds are consistently classified as hazardous, necessitating stringent handling protocols.

Based on related substances, the anticipated hazards are summarized below:

Hazard Classification	Category	Description	Rationale & Causality
Acute Toxicity (Oral)	Category 4	Harmful if swallowed.[2]	The presence of electronegative groups like the ethylsulfonyl and trifluoromethyl moieties can interfere with key biological pathways upon ingestion.
Skin Irritation	Category 2	Causes skin irritation.[1][3]	Halogenated organic compounds and sulfonyl groups can disrupt the lipid barrier of the skin, leading to irritation and inflammation.
Eye Irritation	Category 2A	Causes serious eye irritation.[1][2][3][4][5]	The chemical structure is likely to be abrasive and reactive with the sensitive tissues of the eye, potentially causing significant damage.
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[3]	Fine powders or aerosols of complex organic molecules can irritate the mucous membranes of the respiratory tract upon inhalation.[3]

Given these potential hazards, this compound must be treated as hazardous waste.[2][6] Disposal must adhere to all federal, state, and local regulations to ensure complete and accurate classification and management.[2]

Pre-Disposal: Establishing a Safe Handling Environment

Proper disposal begins with proactive safety measures. The following personal protective equipment (PPE) and handling protocols are mandatory to mitigate exposure risks.[7]

2.1. Required Personal Protective Equipment (PPE)

• Eye and Face Protection : Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5][8] A face shield is recommended if there is a risk of splashing.

• Hand Protection : Use chemical-resistant, impervious gloves, such as nitrile.[7][8][9] Gloves must be inspected for integrity before use and changed immediately if contaminated.[8][9]

• Body Protection : A flame-resistant laboratory coat and long-sleeved clothing are required to minimize skin exposure.[7][8]

• Respiratory Protection : All handling and disposal preparation must be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of dust or aerosols.[3][8][9][10]

2.2. Engineering Controls

• Ventilation : Ensure adequate ventilation, with a preference for using a chemical fume hood to handle the solid compound and prepare it for disposal.[9][10]

• Safety Stations : An operational eyewash station and safety shower must be in close proximity to the handling area.[5][10][11]

Step-by-Step Disposal Protocol

The disposal of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine is a multi-step process that ensures the waste is segregated, contained, and managed in compliance with hazardous waste regulations.

Step 1: Waste Segregation and Collection

• Designated Waste Stream : This compound must be disposed of as hazardous chemical waste. Do not mix it with non-hazardous trash or other waste streams unless specifically instructed by your institution's Environmental Health & Safety (EHS) department.

• Collection : Collect waste in a dedicated, suitable container.[8][9] For solid waste, this includes any contaminated materials such as weighing paper, gloves, or absorbent pads used during cleanup.

Step 2: Container Selection and Labeling

• Container Integrity : Use a chemically compatible, sealable, and non-reactive container. A high-density polyethylene (HDPE) or glass container is typically appropriate. Ensure the container is in good condition with no leaks or cracks.

• Labeling : The container must be clearly labeled as "Hazardous Waste." The label must include:

  • The full chemical name: "2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine".

  • The primary hazards (e.g., "Irritant," "Toxic").

  • The date accumulation started.

  • Contact information for the responsible researcher or lab.

Step 3: Temporary Storage

• Secure Location : Store the sealed and labeled waste container in a designated, secure hazardous waste accumulation area within the laboratory.[12]

• Incompatibilities : Keep the waste container away from incompatible materials, particularly strong oxidizing agents, strong bases, and acids.[10][12] Store away from heat, sparks, or open flames.[10][13]

• Secondary Containment : It is best practice to place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Arranging Final Disposal

• Contact EHS : Contact your institution's Environmental Health & Safety (EHS) or equivalent department to schedule a pickup for the hazardous waste.

• Licensed Disposal Vendor : The final disposal must be carried out by a licensed chemical destruction plant or hazardous waste contractor.[13] The most common and effective method for this type of compound is controlled incineration with flue gas scrubbing to neutralize harmful combustion byproducts.[13][14]

• Documentation : Ensure a manifest or waste tracking form is completed as required by your institution and regulatory bodies. This creates a paper trail for the waste from "cradle to grave."

Disposal and Decontamination Workflow

The following diagram illustrates the logical workflow for the proper handling and disposal of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine and associated waste.

Caption: Workflow for the safe disposal of hazardous chemical waste.

Emergency Procedures: Spill and Exposure

Accidents can happen, and preparedness is key to mitigating their impact.

5.1. Spill Response

• Evacuate : Immediately evacuate non-essential personnel from the spill area.[9]

• Ventilate : Ensure the area is well-ventilated; if the spill is outside a fume hood, increase ventilation if safe to do so.

• Contain : For a small, manageable spill, use an inert absorbent material (e.g., vermiculite, sand) to cover the spill.[2] Avoid raising dust.[3][9]

• Collect : Carefully sweep or scoop the absorbed material into a suitable container for hazardous waste disposal.[2][3][6]

• Decontaminate : Clean the spill area with soap and plenty of water.[9] All cleanup materials are considered hazardous waste and must be disposed of accordingly.

• Large Spills : For large spills, evacuate the area immediately and contact your institution's emergency response team or EHS.[15]

5.2. Personnel Exposure

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[5][9] Seek immediate medical attention.[5]

• Skin Contact : Remove contaminated clothing immediately.[2] Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[3][5][9] Seek medical attention if irritation persists.[5]

• Inhalation : Move the affected person to fresh air.[3][9] If breathing is difficult, administer oxygen. If not breathing, begin artificial respiration. Seek immediate medical attention.[3][9]

• Ingestion : Do NOT induce vomiting.[9] Rinse the mouth with water. Never give anything by mouth to an unconscious person.[9][13] Seek immediate medical attention.[9][13]

By adhering to these rigorous protocols, researchers can ensure the safe and compliant disposal of 2-(Ethylsulfonyl)-4-phenyl-6-(trifluoromethyl)pyrimidine, upholding the principles of laboratory safety and environmental stewardship.

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